Cas no 4371-52-2 ((2R)-2-Ammonio-3-Mercaptopropanoate)

(2R)-2-Ammonio-3-Mercaptopropanoate structure
4371-52-2 structure
Product Name:(2R)-2-Ammonio-3-Mercaptopropanoate
CAS No:4371-52-2
MF:C3H7NO2S
MW:121.158179521561
CID:333234
PubChem ID:6419722
Update Time:2025-04-19

(2R)-2-Ammonio-3-Mercaptopropanoate Chemical and Physical Properties

Names and Identifiers

    • L-Cysteine
    • CYSTEINE
    • D,L-Cysteine
    • 202114-66-7
    • L-cysteine zwitterion
    • A829302
    • A826407
    • 4371-52-2
    • (2R)-2-ammonio-3-sulfanylpropanoate
    • (2R)-2-azaniumyl-3-sulfanylpropanoate
    • CHEBI:35235
    • 2yln
    • (2R)-2-azaniumyl-3-sulfanyl-propanoate
    • (2R)-2-ammonio-3-mercaptopropanoate
    • (2R)-2-Ammonio-3-Mercaptopropanoate
    • Inchi: 1S/C3H7NO2S/c4-2(1-7)3(5)6/h2,7H,1,4H2,(H,5,6)/t2-/m0/s1
    • InChI Key: XUJNEKJLAYXESH-REOHCLBHSA-N
    • SMILES: SC[C@@H](C(=O)[O-])[NH3+]

Computed Properties

  • Exact Mass: 121.01974964g/mol
  • Monoisotopic Mass: 121.01974964g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 69.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.8
  • Topological Polar Surface Area: 68.8Ų
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